Cas no 27856-66-2 (2H-Pyran-5-carboxylicacid, 3-ethenyl-3,4-dihydro-4-(2-oxoethyl)-2-[(2,3,4,6-tetra-O-acetyl-b-D-glucopyranosyl)oxy]-, methylester, (2S,3R,4S)-)

• Product Name: 2H-Pyran-5-carboxylicacid, 3-ethenyl-3,4-dihydro-4-(2-oxoethyl)-2-[(2,3,4,6-tetra-O-acetyl-b-D-glucopyranosyl)oxy]-, methylester, (2S,3R,4S)-
• CAS No: 27856-66-2
• MF: C₂₅H₃₂O₁₄
• MW: 556.513189315796
• CID: 268951
• PubChem ID: 179500
• Update Time: 2025-04-19

2H-Pyran-5-carboxylicacid, 3-ethenyl-3,4-dihydro-4-(2-oxoethyl)-2-[(2,3,4,6-tetra-O-acetyl-b-D-glucopyranosyl)oxy]-, methylester, (2S,3R,4S)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-5-carboxylicacid, 3-ethenyl-3,4-dihydro-4-(2-oxoethyl)-2-[(2,3,4,6-tetra-O-acetyl-b-D-glucopyranosyl)oxy]-, methylester, (2S,3R,4S)-
• 2H-Pyran-5-carboxylicacid, 3-ethenyl-3,4-dihydro-4-(2-oxoethyl)-2-[(2,3,4,6-tetra-O-acetyl-b-D-glucopyranosyl)oxy]-, methyles
• O',O',O',O'-tetraacetylsecologanin
• 27856-66-2
• Methyl 3-ethenyl-4-(2-oxoethyl)-2-[(2,3,4,6-tetra-O-acetylhexopyranosyl)oxy]-3,4-dihydro-2H-pyran-5-carboxylate
• Loniceroside, tetraacetate
• methyl 3-ethenyl-4-(2-oxoethyl)-2-[(2S,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxy-3,4-dihydro-2H-pyran-5-carboxylate
• Secologanin tetraacetate
• Tetraacetylsecologanin
• DTXSID40950530
• O,O,O,O-Tetraacetylsecologanin

• Inchi： 1S/C25H32O14/c1-7-16-17(8-9-26)18(23(31)32-6)10-34-24(16)39-25-22(37-15(5)30)21(36-14(4)29)20(35-13(3)28)19(38-25)11-33-12(2)27/h7,9-10,16-17,19-22,24-25H,1,8,11H2,2-6H3/t16?,17?,19-,20-,21+,22-,24?,25+/m1/s1
• InChI Key： XQVQOVDNWBXCHM-FYXMLKLGSA-N
• SMILES： O1[C@H](COC(C)=O)[C@H]([C@@H]([C@H]([C@@H]1OC1C(C=C)C(CC=O)C(C(=O)OC)=CO1)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 556.179
• Monoisotopic Mass: 556.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 39
• Rotatable Bond Count: 16
• Complexity: 987
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 176Ų

Experimental Properties

• Color/Form: Solid powder
• Density: 1.31
• Boiling Point: 608°Cat760mmHg
• Flash Point: 255.9°C
• Refractive Index: 1.515

2H-Pyran-5-carboxylicacid, 3-ethenyl-3,4-dihydro-4-(2-oxoethyl)-2-[(2,3,4,6-tetra-O-acetyl-b-D-glucopyranosyl)oxy]-, methylester, (2S,3R,4S)- Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides